Cas no 2451256-41-8 (2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide)

• Product Name: 2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide
• CAS No: 2451256-41-8
• MF: C₉H₈F₂N₄O
• MW: 226.182827949524
• CID: 5223790
• Update Time: 2026-03-07

2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide

• Inchi： 1S/C9H8F2N4O/c10-8(11)6-7(9(16)14-12)15-4-2-1-3-5(15)13-6/h1-4,8H,12H2,(H,14,16)
• InChI Key： FHILZJAHORSQHL-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)F)=C(C(NN)=O)N1C=CC=C2

Additional information on 2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide

Exploring the Potential of 2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide (CAS No. 2451256-41-8) in Modern Chemistry

The compound 2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide (CAS No. 2451256-41-8) has garnered significant attention in the field of medicinal chemistry and drug discovery. This heterocyclic molecule, characterized by its unique imidazo[1,2-a]pyridine core and difluoromethyl substituent, presents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to the growing demand for small-molecule inhibitors and bioactive compounds in treating various diseases.

One of the key structural features of 2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide is its carbohydrazide moiety, which enhances its ability to interact with biological targets. This functional group is known for its role in forming hydrogen bonds, making it valuable in the design of enzyme inhibitors and receptor modulators. The presence of the difluoromethyl group further augments its metabolic stability and bioavailability, addressing common challenges in drug development.

Recent studies have highlighted the potential of imidazo[1,2-a]pyridine derivatives in targeting inflammatory pathways and infectious diseases. For instance, compounds with this scaffold have shown activity against viral proteases and bacterial enzymes, aligning with the global focus on combating antimicrobial resistance (AMR). The incorporation of a difluoromethyl group in 2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide could further enhance its efficacy, making it a candidate for future antiviral and antibacterial therapies.

From a synthetic perspective, 2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide offers versatility in chemical modifications. Researchers can explore various derivatization strategies to optimize its pharmacological properties. For example, the carbohydrazide group can be functionalized to create hydrazone or acylhydrazone derivatives, which are often investigated for their anticancer and neuroprotective effects. Such modifications are particularly relevant in the context of precision medicine, where tailored compounds are designed for specific patient populations.

The market for imidazo[1,2-a]pyridine-based compounds is expanding, driven by their applications in drug discovery and material science. As a result, 2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide is gaining traction among pharmaceutical companies and academic researchers. Its potential as a lead compound for developing new therapeutics is underscored by the increasing number of patents and publications focusing on this chemical class.

In addition to its biomedical applications, 2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide is also being explored in agrochemical research. The difluoromethyl group is known to improve the pesticidal activity of certain compounds, making this molecule a candidate for crop protection solutions. With the rising demand for sustainable agriculture, such innovations are critical to addressing global food security challenges.

For researchers and industry professionals seeking high-quality 2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide, it is essential to source the compound from reputable suppliers. Proper characterization using techniques like NMR spectroscopy, mass spectrometry, and HPLC ensures its purity and suitability for experimental use. As interest in this compound grows, collaborations between synthetic chemists, biologists, and pharmacologists will be key to unlocking its full potential.

In summary, 2-(Difluoromethyl)imidazo[1,2-a]pyridine-3-carbohydrazide (CAS No. 2451256-41-8) represents a versatile and promising molecule in modern chemistry. Its unique structural features and broad applicability in drug discovery, agrochemicals, and material science make it a valuable subject of ongoing research. As the scientific community continues to explore its properties, this compound is poised to play a significant role in addressing some of the most pressing challenges in health and sustainability.